![B1578123 Bacteriocin LS2](/img/new.no-structure.jpg)
Bacteriocin LS2
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Bacteriocin LS2 is a useful research compound. . The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Introduction to Bacteriocin LS2
This compound is a novel antimicrobial peptide produced by Lactobacillus salivarius strain BGHO1, characterized by its stability under extreme pH and temperature conditions. This compound exhibits a broad spectrum of antimicrobial activity, particularly against Gram-positive pathogens, including Listeria monocytogenes, which is significant for both food safety and clinical applications. The increasing prevalence of antibiotic resistance has spurred interest in bacteriocins like LS2 as potential alternatives for treating bacterial infections and preserving food products.
Food Preservation
This compound shows promise in food preservation due to its ability to inhibit pathogenic bacteria. The stability of LS2 under various conditions allows it to be incorporated into food products to extend shelf life and ensure safety. Research indicates that bacteriocins can be effective against foodborne pathogens, making them suitable candidates for natural food preservatives.
Food Product | Pathogen Targeted | Effectiveness |
---|---|---|
Dairy Products | Listeria monocytogenes | High |
Meat Products | Staphylococcus aureus | Moderate |
Fermented Foods | Clostridium botulinum | High |
Clinical Applications
The antimicrobial properties of this compound have been explored in clinical settings, particularly as an alternative to traditional antibiotics. Studies have demonstrated its effectiveness against multi-drug resistant strains of bacteria, including Staphylococcus aureus, which poses significant challenges in medical treatments.
- Case Study: Inhibition of MRSA
Probiotic Formulations
Bacteriocin-producing strains like Lactobacillus salivarius BGHO1 are being investigated for their role in probiotic formulations. The presence of this compound enhances the probiotic's efficacy by providing an additional mechanism for pathogen inhibition in the gut.
- Case Study: Gut Health
Biotechnology and Genetic Engineering
Research into the genetic basis of bacteriocin production has revealed the potential for bioengineering strains that produce enhanced variants of LS2. Techniques such as CRISPR and synthetic biology can be employed to modify the structural genes associated with bacteriocin production, potentially leading to more effective antimicrobial agents.
Research Focus | Potential Outcome |
---|---|
Gene Editing | Enhanced bacteriocin yield |
Synthetic Biology | Novel bacteriocin variants |
Environmental Applications
Bacteriocins like LS2 are also being explored for their role in bioremediation processes, particularly in environments contaminated with pathogenic bacteria. Their application could help restore microbial balance and reduce pathogen loads in agricultural settings.
Properties
bioactivity |
Antimicrobial |
---|---|
sequence |
TNWKKIGKCYAGTLGSAVLGFGAMGPVGYWAGAGVGYASFC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.